(R)-(1,4-Dibenzylpiperazin-2-yl)methanol dihydrochloride
Description
(R)-(1,4-Dibenzylpiperazin-2-yl)methanol dihydrochloride, also known as R-DBP, is an organic compound used in a variety of scientific applications. It is a chiral piperazine derivative and is commonly used as a chiral auxiliary in organic synthesis. It is a useful tool in the field of organic chemistry as it can be used to control the stereochemistry of a reaction. R-DBP is also used as a chiral ligand in asymmetric catalysis, as well as for the resolution of racemic compounds.
Scientific Research Applications
- Researchers have investigated methanol reforming for fuel cell applications, including pathways such as steam reforming of methanol, partial oxidation of methanol, oxidative steam reforming of methanol, and sorption-enhanced steam methanol reforming .
- While most research focuses on internal components (such as membranes and catalysts), understanding the behavior of DBP-MeOH as a fuel in DMFCs is essential for optimizing cell performance .
Hydrogen Generation from Methanol Reforming for Fuel Cells
Direct Methanol Fuel Cells (DMFCs)
Power-to-Methanol Process
properties
IUPAC Name |
[(2R)-1,4-dibenzylpiperazin-2-yl]methanol;dihydrochloride |
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InChI |
InChI=1S/C19H24N2O.2ClH/c22-16-19-15-20(13-17-7-3-1-4-8-17)11-12-21(19)14-18-9-5-2-6-10-18;;/h1-10,19,22H,11-16H2;2*1H/t19-;;/m1../s1 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
QDBBANYSNDUKRI-JQDLGSOUSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
C1CN(C(CN1CC2=CC=CC=C2)CO)CC3=CC=CC=C3.Cl.Cl |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
C1CN([C@H](CN1CC2=CC=CC=C2)CO)CC3=CC=CC=C3.Cl.Cl |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C19H26Cl2N2O |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
369.3 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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